Cas no 100668-05-1 (Ergosta-2,24-dien-26-oicacid, 5,6-epoxy-4,14,17,20,22,28-hexahydroxy-1-oxo-, d-lactone, (4b,5b,6b,17a,22R)- (9CI))

• Product Name: Ergosta-2,24-dien-26-oicacid, 5,6-epoxy-4,14,17,20,22,28-hexahydroxy-1-oxo-, d-lactone, (4b,5b,6b,17a,22R)- (9CI)
• CAS No: 100668-05-1
• MF: C₂₈H₃₈O₉
• MW: 518.59592962265
• CID: 201289
• Update Time: 2024-03-01

Ergosta-2,24-dien-26-oicacid, 5,6-epoxy-4,14,17,20,22,28-hexahydroxy-1-oxo-, d-lactone, (4b,5b,6b,17a,22R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ergosta-2,24-dien-26-oicacid, 5,6-epoxy-4,14,17,20,22,28-hexahydroxy-1-oxo-, d-lactone, (4b,5b,6b,17a,22R)- (9CI)
• 5,6-Epoxy-5H-cyclopenta[a]phenanthrene,ergosta-2,24-dien-26-oic acid deriv.
• Visconolide
• Ergosta-2,24-dien-26-oic acid, 5,6-epoxy-4,14,17,20,22,28-hexahydroxy-1-oxo-, δ-lactone, (4β,5β,6β,17α,22R)-

• Inchi： 1S/C28H38O9/c1-14-15(13-29)11-20(36-22(14)32)25(4,33)27(35)10-9-26(34)17-12-21-28(37-21)19(31)6-5-18(30)24(28,3)16(17)7-8-23(26,27)2/h5-6,16-17,19-21,29,31,33-35H,7-13H2,1-4H3/t16-,17+,19-,20+,21+,23-,24-,25-,26+,27-,28+/m0/s1
• InChI Key： NXTIQWCWEAVYTK-KABTZXSUSA-N
• SMILES： C[C@]12C(C=C[C@@H]([C@@]31O[C@]3([H])C[C@@]1([H])[C@@]3(CC[C@@]([C@]3(CC[C@]21[H])C)(O)[C@]([C@]1([H])OC(C(=C(C1)CO)C)=O)(O)C)O)O)=O

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 777.6±60.0 °C(Predicted)
• PSA: 52.54
• pka: 13.38±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Withanolides and derivatives